inhibitors

  • 4-(5,6,7,8-Tetrahydro-5,5,8,8-tetramethyl-2-anthracenyl...
    • Cat. No.:
    • B1663167
    • CAS No.:
    • 107430-51-3
    • Molecular Formula:
    • C25H26O2
    • Molecular Weight:
    • 358.5 g/mol
    Description
    Potent pan-agonist of the retinoic acid receptor (RAR) subfamily RARα, RARβ and RARγ;  High Quality Biochemicals for Research Uses
  • Colistin Sulfate
    • Cat. No.:
    • B1663517
    • CAS No.:
    • 1264-72-8
    • Molecular Formula:
    • C105H206N32O32S2
    • Molecular Weight:
    • 2493.1 g/mol
    Description
    Colistin Sulfate is cyclic polypeptide antibiotic from Bacillus colistinus. It is composed of Polymyxins E1 and E2 (or Colistins A, B, and C) which act as detergents on cell membranes. Colistin is less toxic tha...
  • Mepazine hydrochloride
    • Cat. No.:
    • B1662460
    • CAS No.:
    • 2975-36-2
    • Molecular Formula:
    • C19H23ClN2S
    • Molecular Weight:
    • 346.9 g/mol
    Description
    Inhibitor of the mucosa-associated lymphoid tissue lymphoma translocation protein-1 (MALT1) proteaseHigh Quality Biochemicals for Research Uses
  • Etazolate Hydrochloride
    • Cat. No.:
    • B1662551
    • CAS No.:
    • 35838-58-5
    • Molecular Formula:
    • C14H20ClN5O2
    • Molecular Weight:
    • 325.79 g/mol
    Description
    See also: Etazolate (has active moiety).
  • 1-(3,5-Dichloropyridin-4-yl)-3-[(1,3-dimethyl-4-propylp...
    • Cat. No.:
    • B1662604
    • CAS No.:
    • 547756-93-4
    • Molecular Formula:
    • C17H19Cl2N7O
    • Molecular Weight:
    • 408.3 g/mol
    Description
    Sphingosine-1-phosphate (S1P) receptor antagonist, highly selective for S1P2 (EDG-5). Inhibits S1P binding to human S1P2 receptors with an IC50 value of 17.6 nM. At concentrations up to 10 μM, displays 4.2% inhi...
  • Dimeditiapramine
    • Cat. No.:
    • B1662770
    • CAS No.:
    • 57010-32-9
    • Molecular Formula:
    • C26H38ClNO8S2
    • Molecular Weight:
    • 592.2 g/mol
    Description
    A phenylethylamine derivative that acts as a calcium antagonist showing hemodynamic effects in patients with acute myocardial infarction.
  • Vinconate
    • Cat. No.:
    • B1663189
    • CAS No.:
    • 70704-03-9
    • Molecular Formula:
    • C18H20N2O2
    • Molecular Weight:
    • 296.4 g/mol
    Description
    synthetic hexa-hydrocanthane alkaloid;  RN given refers to (+ -)-isomer;  RN for cpd without isomeric designation not avai lable 8/89
  • ACES
    • Cat. No.:
    • B1662964
    • CAS No.:
    • 7365-82-4
    • Molecular Formula:
    • C4H10N2O4S
    • Molecular Weight:
    • 182.20 g/mol
    Description
    N-(2-acetamido)-2-aminoethanesulfonic acid is a Good's buffer substance, pKa = 6.9 at 20 ℃. It is an ACES and an amino sulfonic acid. It is a tautomer of a 2-[(2-amino-2-oxoethyl)ammonio]ethanesulfonate....
  • (4E)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,...
    • Cat. No.:
    • B1662288
    • CAS No.:
    • 82005-12-7
    • Molecular Formula:
    • C11H10BrN5O2
    • Molecular Weight:
    • 324.13 g/mol
    Description
    10Z-Hymenialdisine has been reported in Stylissa massa, Axinella, and other organisms with data available.
  • Pyrrolo(2,1-a)isoquinoline, 1,2,3,5,6,10b-hexahydro-6-(...
    • Cat. No.:
    • B1662305
    • CAS No.:
    • 96795-89-0
    • Molecular Formula:
    • C19H21NS
    • Molecular Weight:
    • 295.4 g/mol
    Description
    Potent, high affinity serotonin re-uptake inhibitor;  selective in vivo. Displays moderate selectivity over noradrenalin and dopamine re-uptake in vitro (Ki values are 0.68, 2.9 and 36.8 nM for inhibition o...